Cas no 19155-35-2 (2-chloroethyl prop-2-en-1-yl sulfide)

• Product Name: 2-chloroethyl prop-2-en-1-yl sulfide
• CAS No: 19155-35-2
• MF: C₅H₉ClS
• MW: 136.642959356308
• CID: 1384814
• PubChem ID: 87944
• Update Time: 2025-04-20

2-chloroethyl prop-2-en-1-yl sulfide Chemical and Physical Properties

Names and Identifiers

• 2-chloroethyl prop-2-en-1-yl sulfide
• 1-propene, 3-[(2-chloroethyl)thio]-
• 3-[(2-Chloroethyl)sulfanyl]prop-1-ene
• Allyl 2-chloroethyl sulfide
• 3-(2-chloroethylsulfanyl)prop-1-ene
• TL-1164
• 2-Chloroethyl(allyl) sulfide
• TL 1164
• SCHEMBL676012
• AKOS006387347
• 3-01-00-01889 (Beilstein Handbook Reference)
• DTXSID30172683
• (2-chloroethyl) allyl sulfide
• Sulfide, allyl 2-chloroethyl
• 19155-35-2
• BRN 1742259
• Allyl 2-chloroethylsulfide

• Inchi： 1S/C5H9ClS/c1-2-4-7-5-3-6/h2H,1,3-5H2
• InChI Key： OLEMZWBORONVDW-UHFFFAOYSA-N
• SMILES： ClCCSCC=C

Computed Properties

• Exact Mass: 136.01147
• Monoisotopic Mass: 136.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.0783 (estimate)
• Boiling Point: 163.31°C (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds